4-(1-Amino-2-ethoxy-2-oxoethyl)benzoic acid

• Molecular Formula: C11H13NO4
• Molecular Weight: 223.22 g/mol
• IUPAC Name: 4-(1-amino-2-ethoxy-2-oxoethyl)benzoic acid
• InChI: InChI=1S/C11H13NO4/c1-2-16-11(15)9(12)7-3-5-8(6-4-7)10(13)14/h3-6,9H,2,12H2,1H3,(H,13,14)
• InChI Key: FIOXSAPRAWLPLV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=CC=C(C=C1)C(=O)O)N

Description

4-(1-Amino-2-ethoxy-2-oxoethyl)benzoic acid is a useful research compound. Its molecular formula is C11H13NO4 and its molecular weight is 223.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tert-butyl 4-{1-[(diphenylmethylene)amino]-2-ethoxy-2-oxoethyl}benzoate (17.4 g, 39.2 mmol) and 2N HCl (200 mL, 400 mmol) were stirred in diethyl ether (200 mL) at room temperature overnight. The aqueous phase was separated and concentrated in vacuo. The HCl salt was dissolved in water and 35 mL of 2N NaOH was added. The volume was reduced in vacuo and the resulting precipitate collected by filtration to give to give the desired product as a white solid. 1H NMR (DMSO-d6, 600 MHz) δ 7.88 (d, J=8.1 Hz, 2H), 7.47 (d, J=8.1 Hz, 2H), 4.60 (s, 1H), 4.04 (m, 2H), 1.09 (t, J=7.2 Hz, 3H). MS: cal'd 224 (MH+), exp 224 (MH+).